Cas no 48174-52-3 (1,2-Bis(4-vinylphenyl)ethane)

• Product Name: 1,2-Bis(4-vinylphenyl)ethane
• CAS No: 48174-52-3
• MF: C₁₈H₁₈
• MW: 234.335525035858
• CID: 2640079
• PubChem ID: 11064356
• Update Time: 2025-07-20

1,2-Bis(4-vinylphenyl)ethane Chemical and Physical Properties

Names and Identifiers

• 1-ethenyl-4-[2-(4-ethenylphenyl)ethyl]benzene
• 1,2-Bis(p-vinylphenyl)ethane
• p,p'-Divinyl-1,2-diphenylethane
• 1,2-p,p'-divinyldiphenylethane
• DB-390194
• Benzene, 1,1'-(1,2-ethanediyl)bis[4-ethenyl-
• 48174-52-3
• 1,2-Bis(4-vinylphenyl)ethane
• F87990
• DTXSID80453919

• Inchi： 1S/C18H18/c1-3-15-5-9-17(10-6-15)13-14-18-11-7-16(4-2)8-12-18/h3-12H,1-2,13-14H2
• InChI Key： ZXLAFQNTMMFLSA-UHFFFAOYSA-N
• SMILES： C(C1C=CC(C=C)=CC=1)CC1C=CC(C=C)=CC=1

Computed Properties

• Exact Mass: 234.140850574g/mol
• Monoisotopic Mass: 234.140850574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.997±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 95.5-97.5 ºC
• Solubility: Insuluble (1.5E-4 g/L) (25 ºC),

Additional information on 1,2-Bis(4-vinylphenyl)ethane

Recent Advances in the Application of 1,2-Bis(4-vinylphenyl)ethane (CAS: 48174-52-3) in Chemical Biology and Pharmaceutical Research

The compound 1,2-Bis(4-vinylphenyl)ethane (CAS: 48174-52-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and versatile applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, characterization, and potential biomedical applications. The compound's bifunctional vinyl groups and aromatic backbone make it a promising candidate for various chemical modifications and polymerizations, which are critical in drug delivery systems and biomaterial development.

Recent studies have highlighted the role of 1,2-Bis(4-vinylphenyl)ethane as a crosslinking agent in the development of advanced polymeric materials. For instance, a 2023 study published in the Journal of Polymer Science demonstrated its efficacy in enhancing the mechanical properties of hydrogels used in tissue engineering. The researchers utilized radical polymerization techniques to incorporate the compound into poly(ethylene glycol) (PEG) hydrogels, resulting in improved elasticity and biocompatibility. These findings suggest potential applications in regenerative medicine, particularly for cartilage and bone repair.

In addition to its material science applications, 1,2-Bis(4-vinylphenyl)ethane has been explored for its role in drug delivery systems. A recent preprint on bioRxiv detailed its use in the synthesis of stimuli-responsive nanocarriers. The compound's vinyl groups were functionalized with pH-sensitive linkers, enabling controlled release of anticancer drugs in acidic tumor microenvironments. This approach not only enhances drug targeting but also minimizes off-target effects, addressing a critical challenge in oncology therapeutics.

Furthermore, the compound's potential in photodynamic therapy (PDT) has been investigated. A 2024 study in Chemical Communications reported that 1,2-Bis(4-vinylphenyl)ethane derivatives could serve as efficient photosensitizers when conjugated with porphyrin moieties. These derivatives exhibited strong absorption in the near-infrared region, making them suitable for deep-tissue PDT applications. The study also noted their low cytotoxicity and high photostability, which are essential for clinical translation.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of 1,2-Bis(4-vinylphenyl)ethane. A recent review in Organic Process Research & Development highlighted the need for optimized catalytic systems to improve yield and reduce byproducts. Advances in flow chemistry and continuous manufacturing techniques may offer solutions to these scalability issues, as suggested by preliminary results from industrial collaborations.

In conclusion, 1,2-Bis(4-vinylphenyl)ethane (CAS: 48174-52-3) represents a versatile and multifunctional compound with broad applications in chemical biology and pharmaceutical research. Its utility in polymer chemistry, drug delivery, and photodynamic therapy underscores its potential to address unmet medical needs. Future research should focus on overcoming synthetic challenges and exploring novel derivatives to expand its biomedical applications. This brief underscores the importance of continued investment in the study of this compound to unlock its full therapeutic potential.